Cas no 2639415-00-0 (Tert-butyl 6-amino-2,3,4-trimethoxybenzoate)

• Product Name: Tert-butyl 6-amino-2,3,4-trimethoxybenzoate
• CAS No: 2639415-00-0
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5664083
• PubChem ID: 165903257
• Update Time: 2025-05-21

Tert-butyl 6-amino-2,3,4-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2639415-00-0
• EN300-27722981
• tert-butyl 6-amino-2,3,4-trimethoxybenzoate
• Tert-butyl 6-amino-2,3,4-trimethoxybenzoate

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(16)10-8(15)7-9(17-4)11(18-5)12(10)19-6/h7H,15H2,1-6H3
• InChI Key： WEKNFZUJAWYKEN-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(=C(C=1OC)OC)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80Ų

Additional information on Tert-butyl 6-amino-2,3,4-trimethoxybenzoate

Recent Advances in the Study of Tert-butyl 6-amino-2,3,4-trimethoxybenzoate (CAS: 2639415-00-0)

Tert-butyl 6-amino-2,3,4-trimethoxybenzoate (CAS: 2639415-00-0) is a chemically modified benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl ester and trimethoxy substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncogenic pathways.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have demonstrated that the structural features of tert-butyl 6-amino-2,3,4-trimethoxybenzoate, including its amino and methoxy functional groups, make it an ideal scaffold for designing selective kinase inhibitors. Recent publications highlight its use in the development of compounds with potent inhibitory activity against specific kinase targets, such as JAK and PI3K families.

In addition to its applications in kinase inhibitor development, tert-butyl 6-amino-2,3,4-trimethoxybenzoate has also been investigated for its potential as a building block in the synthesis of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of novel antibiotics with activity against multidrug-resistant bacterial strains. The study emphasized the importance of the tert-butyl group in enhancing the metabolic stability of the resulting molecules, thereby improving their pharmacokinetic profiles.

Another area of research interest is the compound's utility in chemical biology probes. Due to its unique structural properties, tert-butyl 6-amino-2,3,4-trimethoxybenzoate has been employed as a fluorescent tag or a linker in the design of probes for studying protein-protein interactions and enzyme activities. Recent work has shown that derivatives of this compound can be conjugated with fluorophores or other reporter groups to create highly sensitive tools for imaging and diagnostics.

Despite these promising developments, challenges remain in the optimization of tert-butyl 6-amino-2,3,4-trimethoxybenzoate-based compounds for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its use suggest that it will continue to be a valuable asset in drug discovery and chemical biology.

In conclusion, tert-butyl 6-amino-2,3,4-trimethoxybenzoate (CAS: 2639415-00-0) represents a promising scaffold for the development of novel therapeutic agents and research tools. Its applications in kinase inhibitor design, antimicrobial development, and chemical biology probes underscore its potential to contribute significantly to advancements in the pharmaceutical and biomedical fields. Future research efforts should focus on addressing the existing challenges and exploring new avenues for its utilization.